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Compound of Interest

Compound Name: 1-Aminohomopiperidine

Cat. No.: B121769

Introduction: Unveiling the Potential of a
Constrained Diamine

In the landscape of contemporary drug discovery and organic synthesis, the quest for novel
molecular scaffolds that impart favorable physicochemical and biological properties is
perpetual. 1-Aminohomopiperidine, also known as 1-aminoazepane, emerges as a
compelling building block for the discerning chemist. This seven-membered saturated
heterocycle, featuring a unique 1,1-diamine (hydrazine) moiety within a constrained cyclic
system, offers a distinct three-dimensional architecture. The azepane ring is a privileged
scaffold in medicinal chemistry, known to enhance metabolic stability and modulate lipophilicity
in drug candidates.[1] The addition of a reactive primary amino group on the ring nitrogen
introduces a versatile handle for a myriad of chemical transformations, positioning 1-
aminohomopiperidine as a valuable precursor for complex nitrogen-containing molecules.

This guide provides an in-depth exploration of 1-aminohomopiperidine as a synthetic building
block. We will delve into its synthesis, explore its application in the construction of bioactive
molecules, and provide detailed, field-proven protocols to empower researchers in harnessing
its synthetic potential.

Physicochemical Properties & Handling

A thorough understanding of a reagent's properties is paramount for its effective and safe
utilization.
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Property Value Source

Molecular Formula CeH14N:2 N/A

Molecular Weight 114.19 g/mol N/A
Colorless to pale yellow liquid

Appearance ) N/A
(predicted)

N ) Not widely reported; estimated

Boiling Point N/A

>160 °C

- Soluble in water and common
Solubility ] N/A
organic solvents

Handling and Storage: 1-Aminohomopiperidine, as a hydrazine derivative, should be handled
with care in a well-ventilated fume hood. It is advisable to wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. The compound is expected
to be air-sensitive and should be stored under an inert atmosphere (e.g., argon or nitrogen) in a
tightly sealed container, preferably refrigerated.

Synthetic Pathways to 1-Aminohomopiperidine

The direct synthesis of 1-aminohomopiperidine is not extensively documented in readily
available literature, a testament to its specialized nature. However, its synthesis can be logically
approached through established methodologies for N-amination of cyclic secondary amines.
The protocol presented here is an adaptation of methods used for the synthesis of the lower
homolog, 1-aminopiperidine, and general N-amination techniques.[2][3]

Protocol 1: N-Amination of Homopiperidine (Azepane)
via Electrophilic Amination

This protocol employs hydroxylamine-O-sulfonic acid (HOSA) as an electrophilic aminating
agent, a common and effective method for the formation of N-N bonds.[2]

Reaction Scheme:
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N-Amination of Homopiperidine.

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Modern Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121769#1-aminohomopiperidine-as-a-building-block-
in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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